Cas no 78415-63-1 (1H-Imidazole-1-hexanamine)

• Product Name: 1H-Imidazole-1-hexanamine
• CAS No: 78415-63-1
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 534515
• PubChem ID: 7138477
• Update Time: 2025-04-19

1H-Imidazole-1-hexanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-hexanamine
• 6-imidazol-1-ylhexan-1-amine
• OBLYTDCWEDKEKG-UHFFFAOYSA-N
• MFCD06446910
• AKOS002670954
• SCHEMBL3172850
• 78415-63-1
• DTXSID70427967

• Inchi： 1S/C9H17N3/c10-5-3-1-2-4-7-12-8-6-11-9-12/h6,8-9H,1-5,7,10H2
• InChI Key： OBLYTDCWEDKEKG-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CCCCCCN

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8Ų